Cas no 402726-50-5 (3-\u200bBromo-\u200bN-\u200bBoc-\u200bD-\u200bAlanine Methyl Ester)

• Product Name: 3-\u200bBromo-\u200bN-\u200bBoc-\u200bD-\u200bAlanine Methyl Ester
• CAS No: 402726-50-5
• MF: C₉H₁₆BrNO₄
• MW: 282.131642341614
• MDL: MFCD12546210
• CID: 2736941
• PubChem ID: 27281709
• Update Time: 2025-05-19

3-\u200bBromo-\u200bN-\u200bBoc-\u200bD-\u200bAlanine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-\u200bBromo-\u200bN-\u200bBoc-\u200bD-\u200bAlanine Methyl Ester
• 402726-50-5
• (S)-Methyl 3-bromo-2-((tert-butoxycarbonyl)amino)propanoate
• CS-0434093
• C9H16BrNO4
• 3-?Bromo-?N-?Boc-?D-?Alanine Methyl Ester
• (S)-Methyl3-bromo-2-((tert-butoxycarbonyl)amino)propanoate
• methyl (2S)-3-bromo-2-{[(tert-butoxy)carbonyl]amino}propanoate
• METHYL (2S)-3-BROMO-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOATE
• SCHEMBL17446649
• 3-Bromo-N-Boc-D-alanine methyl ester
• F70176
• EN300-24827034
• methyl (2S)-3-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• MFCD12546210
• Methyl (2S)-3-bromo-2-(t-butoxycarbonylamino)propanoate

• MDL： MFCD12546210
• Inchi： 1S/C9H16BrNO4/c1-9(2,3)15-8(13)11-6(5-10)7(12)14-4/h6H,5H2,1-4H3,(H,11,13)/t6-/m1/s1
• InChI Key： ODLDPRMMKCMNMD-ZCFIWIBFSA-N
• SMILES： BrC[C@H](C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.02627g/mol
• Monoisotopic Mass: 281.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-\u200bBromo-\u200bN-\u200bBoc-\u200bD-\u200bAlanine Methyl Ester

Comprehensive Overview of 3-Bromo-N-Boc-D-Alanine Methyl Ester (CAS No. 402726-50-5)

3-Bromo-N-Boc-D-Alanine Methyl Ester (CAS No. 402726-50-5) is a specialized chiral building block widely used in pharmaceutical synthesis, peptide chemistry, and agrochemical research. This compound features a bromine substituent at the 3-position, a Boc (tert-butoxycarbonyl) protecting group, and a methyl ester moiety, making it a versatile intermediate for asymmetric synthesis. Its molecular formula, C₉H₁₆BrNO₄, and high purity (typically ≥95%) ensure consistent performance in complex reactions such as peptide coupling, cross-coupling reactions, and stereoselective transformations.

The growing demand for chiral intermediates in drug discovery has positioned 3-Bromo-N-Boc-D-Alanine Methyl Ester as a critical reagent. Researchers frequently search for "Boc-protected amino acid derivatives" or "brominated alanine applications" to explore its utility in designing protease inhibitors, antiviral agents, and enzyme substrates. Its D-configuration is particularly valuable for synthesizing non-natural peptides with enhanced metabolic stability, a hot topic in biopharmaceutical innovation.

From an industrial perspective, this compound aligns with trends in green chemistry and atom economy. Optimized synthetic routes, such as microwave-assisted esterification or catalytic bromination, reduce waste and improve yields—addressing common queries like "how to synthesize Boc-D-alanine derivatives efficiently." Analytical methods like HPLC and NMR are essential for quality control, ensuring compliance with GMP standards for pharmaceutical intermediates.

In academic settings, CAS No. 402726-50-5 is often referenced in studies on stereocontrolled synthesis and side-chain functionalization of amino acids. Recent publications highlight its role in creating peptide-based therapeutics, a rapidly expanding field due to the rise of personalized medicine. FAQs such as "Boc deprotection conditions for alanine esters" or "handling brominated amino acid derivatives" reflect practical concerns in laboratory workflows.

Storage and stability are also key considerations. The compound should be kept at 2–8°C under inert gas to prevent degradation of the Boc group or methyl ester functionality. Suppliers often provide technical data sheets detailing solubility (e.g., in DCM or THF) and compatibility with common reagents, addressing search terms like "3-Bromo-N-Boc-D-Alanine Methyl Ester solubility."

In summary, 3-Bromo-N-Boc-D-Alanine Methyl Ester bridges fundamental research and industrial applications, offering solutions for chiral synthesis, peptide engineering, and materials science. Its unique structure and reactivity continue to inspire innovations across chemistry disciplines.